Methyl formate Methyl formate Methyl formate finds application as a fumigant in raisins and dried currants.
Methyl formate is an ester derivative of formic acid.
Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
Brand Name: Vulcanchem
CAS No.: 107-31-3
VCID: VC20829138
InChI: InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3
SMILES: COC=O
Molecular Formula: C2H4O2
HCOOCH3
C2H4O2
Molecular Weight: 60.05 g/mol

Methyl formate

CAS No.: 107-31-3

Cat. No.: VC20829138

Molecular Formula: C2H4O2
HCOOCH3
C2H4O2

Molecular Weight: 60.05 g/mol

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Methyl formate - 107-31-3

Specification

Description Methyl formate finds application as a fumigant in raisins and dried currants.
Methyl formate is an ester derivative of formic acid.
Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
CAS No. 107-31-3
Molecular Formula C2H4O2
HCOOCH3
C2H4O2
Molecular Weight 60.05 g/mol
IUPAC Name methyl formate
Standard InChI InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3
Standard InChI Key TZIHFWKZFHZASV-UHFFFAOYSA-N
SMILES COC=O
Canonical SMILES COC=O
Boiling Point 88.7 °F at 760 mm Hg (NTP, 1992)
31.7 °C
31.5 °C
32 °C
89°F
Colorform Colorless liquid [Note: A gas above 89 degrees F].
Flash Point -26 °F (NTP, 1992)
-2 °F (-19 °C) (Closed Cup)
-19 °C
-26°F
-2°F
Melting Point -147.6 °F (NTP, 1992)
-99.0 °C
-99.8 °C
-100 °C
-148°F

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